Cas no 69833-22-3 (N,n-dibenzylbutanamide)

• Product Name: N,n-dibenzylbutanamide
• CAS No: 69833-22-3
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 1739662
• PubChem ID: 221472
• Update Time: 2025-04-21

N,n-dibenzylbutanamide Chemical and Physical Properties

Names and Identifiers

• N,n-dibenzylbutanamide
• Butyramide,N-dibenzyl-
• Butanamide,N-bis(phenylmethyl)-
• N,N-dibenzyl-butyramide
• AC1L5ABC
• N,N-Dibenzyl-butyramid
• AC1Q5IG2
• N,N-dibenzylbutyramide
• AR-1K1779
• SureCN2720763
• NSC6060
• Butyramide,N-dibenzyl-; Butanamide,N-bis(phenylmethyl)-; N,N-dibenzyl-butyramide; AC1L5ABC; N,N-Dibenzyl-butyramid; AC1Q5IG2; N,N-dibenzylbutyramide; AR-1K1779; SureCN2720763; NSC6060;
• DTXSID00278106
• 69833-22-3
• Butanamide, N,N-bis (phenylmethyl)-
• DS-010541
• AKOS003873479
• NSC-6060
• SCHEMBL2720763

• Inchi： 1S/C18H21NO/c1-2-9-18(20)19(14-16-10-5-3-6-11-16)15-17-12-7-4-8-13-17/h3-8,10-13H,2,9,14-15H2,1H3
• InChI Key： RKBKYUOXBCOVSZ-UHFFFAOYSA-N
• SMILES： O=C(CCC)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.16243
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 4.01550